molecular formula C17H15BrN4O2S B2554747 N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide CAS No. 1251606-84-4

N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

Cat. No. B2554747
CAS RN: 1251606-84-4
M. Wt: 419.3
InChI Key: MCAMFTJXXWGKQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15BrN4O2S and its molecular weight is 419.3. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized and evaluated the antimicrobial efficacy of derivatives structurally related to the compound . For instance, compounds synthesized through reactions involving acetamide derivatives displayed promising antimicrobial activity against various strains. Compounds with 1,3,4-oxadiazole cores, similar to the one mentioned, have been highlighted for their active antimicrobial properties against selected microbial species, showing potential as leads for developing new antimicrobial agents (Fahim & Ismael, 2019) (Gul et al., 2017).

Anticancer and Antiproliferative Activities

Research into pyridine linked thiazole derivatives, which are structurally related, has shown promising anticancer activity, especially against liver carcinoma and breast cancer cell lines. This highlights the potential for compounds with similar structures in cancer therapy (Alqahtani & Bayazeed, 2020).

Enzyme Inhibition

N-Benzyl-substituted acetamide derivatives, incorporating thiazole instead of pyridine, have been synthesized and evaluated for Src kinase inhibitory activities. These compounds have shown significant inhibitory effects, indicating their potential as enzyme inhibitors, which is crucial for the development of treatments for various diseases, including cancer (Fallah-Tafti et al., 2011).

Heterocyclic Compound Synthesis

The compound and its derivatives have been utilized in the synthesis of a wide range of heterocyclic compounds. These synthetic pathways open up possibilities for creating new molecules with potential biological and pharmacological activities. The versatility in reactions and the formation of various heterocycles, such as pyridines, thiazoles, and oxadiazoles, underscore the importance of these compounds in medicinal chemistry and drug design (Krauze et al., 2007).

properties

IUPAC Name

N-(4-bromophenyl)-2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15BrN4O2S/c1-2-14-21-17(24-22-14)11-7-8-19-16(9-11)25-10-15(23)20-13-5-3-12(18)4-6-13/h3-9H,2,10H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MCAMFTJXXWGKQD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NOC(=N1)C2=CC(=NC=C2)SCC(=O)NC3=CC=C(C=C3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15BrN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

419.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-bromophenyl)-2-((4-(3-ethyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.